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Compound of Interest

Compound Name: 2-(Chloromethyl)thiophene

Cat. No.: B1266113

This guide provides essential physicochemical data for 2-(Chloromethyl)thiophene, a key
intermediate in various organic synthesis applications, particularly within the pharmaceutical
and agrochemical industries. The information is structured for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

The fundamental molecular properties of 2-(Chloromethyl)thiophene are summarized below.
These data are critical for reaction stoichiometry, analytical characterization, and formulation
development.

Property Value

Molecular Formula C5HS5CIS[1][2][3]14]15]
Molecular Weight 132.61 g/mol [1][2][3][4]1[5][6]
CAS Registry Number 765-50-4[2][5][6]

Appearance Colorless to pale yellow liquid[5]
IUPAC Name 2-(chloromethyl)thiophene[1][2]

Experimental Protocols
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This document focuses on the intrinsic molecular properties of 2-(Chloromethyl)thiophene. As
such, detailed experimental protocols for its synthesis or analysis are beyond the current
scope. Standard methods for determining molecular weight and formula include mass
spectrometry and elemental analysis. Synthesis is often achieved through the
chloromethylation of thiophene.[6]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the common name of the
compound and its core molecular identifiers.

2-(Chloromethyl)thiophene

Molecular Formula: Molecular Weight:
C5H5CIS 132.61 g/mol
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Core molecular properties of 2-(Chloromethyl)thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide on 2-
(Chloromethyl)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266113#2-chloromethyl-thiophene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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